Cas no 394-64-9 (1-Fluoro-2,3-dimethoxybenzene)

• Product Name: 1-Fluoro-2,3-dimethoxybenzene
• CAS No: 394-64-9
• MF: C₈H₉FO₂
• MW: 156.154266119003
• MDL: MFCD03411451
• CID: 294320
• PubChem ID: 2758979
• Update Time: 2025-04-19

1-Fluoro-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2,3-dimethoxybenzene
• Benzene,1-fluoro-2,3-dimethoxy-
• 3-Fluoroveratrole
• EN300-115402
• MFCD03411451
• SY103982
• AB93465
• DTXSID20374578
• AM806877
• A856655
• FT-0632082
• 394-64-9
• SCHEMBL1627720
• AKOS006276965
• Benzene, 1-fluoro-2,3-dimethoxy-
• InChI=1/C8H9FO2/c1-10-7-5-3-4-6(9)8(7)11-2/h3-5H,1-2H3
• CS-13034
• 1-Fluoro-2,3-dimethoxy-benzene
• MNBADDMXGOBTIC-UHFFFAOYSA-N
• MNBADDMXGOBTIC-UHFFFAOYSA-
• CS-0035430
• DB-049419

• MDL： MFCD03411451
• Inchi： 1S/C8H9FO2/c1-10-7-5-3-4-6(9)8(7)11-2/h3-5H,1-2H3
• InChI Key： MNBADDMXGOBTIC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)OC

Computed Properties

• Exact Mass: 156.05900
• Monoisotopic Mass: 156.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.102±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 96-97 ºC (20 Torr)
• Flash Point: 66.5±17.7 ºC,
• Refractive Index: 1.4948 (589.3 nm 22.5 ºC)
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 18.46000
• LogP: 1.84290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes